Cas no 2229106-42-5 (3-(1-Amino-2,2-difluorocyclopropyl)-4-nitrophenol)

• Product Name: 3-(1-Amino-2,2-difluorocyclopropyl)-4-nitrophenol
• CAS No: 2229106-42-5
• MF: C₉H₈F₂N₂O₃
• MW: 230.168229103088
• CID: 5758990
• PubChem ID: 165736233
• Update Time: 2025-05-23

3-(1-Amino-2,2-difluorocyclopropyl)-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

• EN300-1951101
• 3-(1-amino-2,2-difluorocyclopropyl)-4-nitrophenol
• 2229106-42-5
• 3-(1-Amino-2,2-difluorocyclopropyl)-4-nitrophenol

• Inchi： 1S/C9H8F2N2O3/c10-9(11)4-8(9,12)6-3-5(14)1-2-7(6)13(15)16/h1-3,14H,4,12H2
• InChI Key： RRJQNABAVQKXLV-UHFFFAOYSA-N
• SMILES： FC1(CC1(C1C=C(C=CC=1[N+](=O)[O-])O)N)F

Computed Properties

• Exact Mass: 230.05029845g/mol
• Monoisotopic Mass: 230.05029845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-(1-Amino-2,2-difluorocyclopropyl)-4-nitrophenol

3-(1-Amino-2,2-difluorocyclopropyl)-4-nitrophenol: A Comprehensive Overview

The compound 3-(1-Amino-2,2-difluorocyclopropyl)-4-nitrophenol, identified by the CAS number 2229106-42-5, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique structural properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The molecule consists of a cyclopropane ring substituted with amino and difluoro groups, attached to a phenol ring bearing a nitro group. This combination of functional groups imparts distinctive chemical reactivity and biological activity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug design. The cyclopropane ring in this molecule introduces strain and rigidity, which can enhance binding affinity to target proteins. The amino group provides nucleophilic character, while the nitro group introduces electron-withdrawing effects, making the compound versatile in chemical reactions. These properties make it a valuable intermediate in the synthesis of complex molecules.

In terms of synthesis, researchers have developed efficient methods to construct this compound. One notable approach involves the coupling of aminocyclopropane derivatives with nitrophenol precursors under mild conditions. This method ensures high yields and maintains the integrity of sensitive functional groups. The use of transition metal catalysts has further optimized the reaction pathways, making large-scale production feasible.

The biological activity of 3-(1-Amino-2,2-difluorocyclopropyl)-4-nitrophenol has been explored in recent studies. It exhibits moderate inhibitory effects on certain enzymes, suggesting potential applications in therapeutic agents. Additionally, its ability to act as a precursor for bioactive molecules makes it a valuable asset in medicinal chemistry.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Research indicates that it undergoes hydrolysis under specific conditions, producing less complex byproducts. This information is vital for ensuring sustainable practices in its production and disposal.

In conclusion, 3-(1-Amino-2,2-difluorocyclopropyl)-4-nitrophenol represents a promising compound with diverse applications. Its unique structure and reactivity make it a subject of ongoing research across multiple disciplines. As advancements in synthetic methods and biological studies continue, this compound is expected to play an increasingly significant role in various industries.